3-cyclopropyl-1H-pyrazole
Overview
Description
Synthesis Analysis
The synthesis of pyrazole derivatives, including 3-cyclopropyl-1H-pyrazole, has been a subject of considerable research . Various methods and synthetic routes have been developed, with a focus on achieving high yields and product diversity . For instance, one method involves the use of FeCl3 and polyvinyl pyrrolidine (PVP) to accelerate the addition of certain compounds to the double bond of others, followed by an intramolecular cyclization .Molecular Structure Analysis
The molecular structure of 3-cyclopropyl-1H-pyrazole consists of a five-membered ring with two adjacent nitrogen atoms . The other three positions in the ring allow for structural variants .Chemical Reactions Analysis
The chemical reactions involving 3-cyclopropyl-1H-pyrazole are diverse and complex. For instance, in accordance with Etter rules, in certain anions, hydrogen atoms of the carboxyl group are involved in the formation of intramolecular H-bonds .Physical And Chemical Properties Analysis
3-cyclopropyl-1H-pyrazole is a solid substance . It has a density of 1.215±0.06 g/cm3 at 20 ºC 760 Torr . Its boiling point is 112-114℃ at 8 Torr .Scientific Research Applications
Organic Chemistry
“3-cyclopropyl-1H-pyrazole” is a type of organic compound . It’s a part of the Thermo Scientific Chemicals brand product portfolio . It’s used in various organic chemistry experiments and research due to its unique structure and properties .
Medicinal Chemistry
Pyrazoles, including “3-cyclopropyl-1H-pyrazole”, have a wide range of applications in medicinal chemistry . They are often used as scaffolds in the synthesis of bioactive chemicals .
Drug Discovery
In the field of drug discovery, “3-cyclopropyl-1H-pyrazole” and its derivatives are of great interest. They are frequently used in the development of new drugs due to their diverse biological activities .
Agrochemistry
Pyrazoles are also used in agrochemistry . The unique properties of “3-cyclopropyl-1H-pyrazole” make it a valuable compound in this field .
Coordination Chemistry
In coordination chemistry, pyrazoles are often used due to their ability to form complexes with various metals . “3-cyclopropyl-1H-pyrazole” is no exception and is used in various research applications in this field .
Organometallic Chemistry
“3-cyclopropyl-1H-pyrazole” also finds its application in organometallic chemistry . Its unique structure allows it to form organometallic compounds, which are used in various research and industrial applications .
Antifungal Activity
Some derivatives of “3-cyclopropyl-1H-pyrazole” have shown antifungal activity . This makes it a compound of interest in the development of new antifungal agents .
Cell Cycle Research
Certain “3-cyclopropyl-1H-pyrazole” derivatives have been found to affect the cell cycle, specifically causing 4 T1 cells to die by preventing wound healing and colony formation, delaying the G0/G1 phase of the cell cycle, activating p27 levels, and most likely inducing apoptosis . This makes it a valuable compound in cell cycle research and potentially in the development of new cancer treatments .
Mechanism of Action
The mechanism of action of 3-cyclopropyl-1H-pyrazole is not fully understood and may vary depending on its use. Pyrazole derivatives have shown promising antimicrobial, anticancer, anti-inflammatory, and antiviral properties . They also exhibit the capability to potentially inhibit the activity of certain enzymes .
Safety and Hazards
3-cyclopropyl-1H-pyrazole is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid dust formation, avoid breathing mist, gas or vapors, and to use personal protective equipment when handling this chemical .
Future Directions
The future directions in the study of 3-cyclopropyl-1H-pyrazole and similar compounds involve the integration of green methodologies in their synthesis . This includes the application of energy-efficient techniques such as microwave and ultrasound-assisted synthesis, benign catalysts and biodegradable composites, solvent selection with a focus on water as a renewable and non-toxic medium, and solvent-free conditions . The goal is to advance green chemistry practices while continuing to explore the diverse applications of these compounds .
properties
IUPAC Name |
5-cyclopropyl-1H-pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2/c1-2-5(1)6-3-4-7-8-6/h3-5H,1-2H2,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXWDVWSJMDFNQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC=NN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10905214 |
Source
|
| Record name | 3-Cyclopropyl-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10905214 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
108.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-cyclopropyl-1H-pyrazole | |
CAS RN |
100114-57-6, 1071497-79-4 |
Source
|
| Record name | 3-Cyclopropyl-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10905214 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-cyclopropyl-1H-pyrazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 5-Cyclopropyl-1H-pyrazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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